Cas no 887207-35-4 (5-bromo-N-(2Z)-3-propyl-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide)

• Product Name: 5-bromo-N-(2Z)-3-propyl-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
• CAS No: 887207-35-4
• MF: C₁₅H₁₄BrN₃O₃S₃
• MW: 460.388958454132
• CID: 5479007
• Update Time: 2025-05-26

5-bromo-N-(2Z)-3-propyl-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• JDRPROWWLZCHIF-SDXDJHTJSA-N
• 5-bromo-N-(2Z)-3-propyl-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide

• Inchi： 1S/C15H14BrN3O3S3/c1-2-7-19-10-4-3-9(25(17,21)22)8-12(10)24-15(19)18-14(20)11-5-6-13(16)23-11/h3-6,8H,2,7H2,1H3,(H2,17,21,22)/b18-15+
• InChI Key： JDRPROWWLZCHIF-OBGWFSINSA-N
• SMILES： C1(C(/N=C2\N(CCC)C3=CC=C(S(N)(=O)=O)C=C3S\2)=O)SC(Br)=CC=1

Additional information on 5-bromo-N-(2Z)-3-propyl-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide

5-Bromo-N-(2Z)-3-propyl-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide: A Comprehensive Overview

The compound with CAS No 887207-35-4, known as 5-bromo-N-(2Z)-3-propyl-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of heterocyclic compounds, specifically featuring a benzothiazole ring system and a thiophene moiety. The presence of functional groups such as the bromine atom, sulfonamide group, and carboxamide group makes it a versatile molecule with potential applications in various fields.

Benzothiazole is a well-known heterocyclic structure that has been extensively studied for its unique electronic properties and reactivity. In this compound, the benzothiazole ring is substituted at the 6-position with a sulfonamide group (-SO₂NH₂), which introduces additional electron-withdrawing effects. This substitution pattern is crucial for modulating the electronic properties of the molecule, making it suitable for applications in electronics or as a precursor in organic synthesis.

The thiophene moiety attached to the benzothiazole ring further enhances the conjugation within the molecule. Thiophenes are known for their aromaticity and stability, which contribute to the overall stability of the compound. The carboxamide group (-CONH-) at the 5-position of the thiophene ring adds another layer of functionality, potentially enabling interactions with biological systems or participation in hydrogen bonding networks.

Recent studies have highlighted the importance of such complex heterocyclic compounds in drug discovery and materials science. For instance, compounds with similar structural features have shown promise as antimicrobial agents due to their ability to disrupt bacterial cell membranes. Additionally, their electronic properties make them candidates for use in organic light-emitting diodes (OLEDs) or field-effect transistors (FETs).

The synthesis of 5-bromo-N-(2Z)-3-propyl-6-sulfamoyl... involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Researchers have optimized these reactions to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in photonics.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound with unprecedented accuracy. These studies reveal that the molecule has a low band gap (~1.8 eV), making it suitable for applications in flexible electronics.

In conclusion, 5-bromo-N-(2Z)-3-propyl... represents a cutting-edge example of how complex organic molecules can be designed and synthesized for specific applications. Its unique combination of functional groups and structural features positions it as a valuable asset in both academic research and industrial development.